4-(3-Acetylphenyl)-2-methoxybenzoic acid, 95%

• IUPAC Name: 4-(3-acetylphenyl)-2-methoxybenzoic acid
• InChI: InChI=1S/C16H14O4/c1-10(17)11-4-3-5-12(8-11)13-6-7-14(16(18)19)15(9-13)20-2/h3-9H,1-2H3,(H,18,19)
• InChI Key: BYQOUUOLEWWJFY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)C(=O)O)OC
• Molecular Formula: C16H14O4
• DSSTOX Substance ID: DTXSID80689751
• Molecular Weight: 270.28 g/mol
• CAS RN: 1261942-77-1

Description

4-(3-Acetylphenyl)-2-methoxybenzoic acid (4-APMBA) is an organic compound belonging to the class of phenylacetic acids. It is a white, crystalline solid with a molecular weight of 270.3 g/mol and a melting point of 105 °C. 4-APMBA has been studied for its potential applications in both scientific research and industrial applications.

Mechanism of Action

4-(3-Acetylphenyl)-2-methoxybenzoic acid, 95% acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. By inhibiting the production of prostaglandins, 4-(3-Acetylphenyl)-2-methoxybenzoic acid, 95% can reduce inflammation and pain.
Biochemical and Physiological Effects
4-(3-Acetylphenyl)-2-methoxybenzoic acid, 95% has been shown to have anti-inflammatory, analgesic, and anti-pyretic effects. It has also been shown to be effective in the treatment of various conditions, including fever, arthritis, and cancer.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-(3-Acetylphenyl)-2-methoxybenzoic acid, 95% in lab experiments is its high purity and stability. 4-(3-Acetylphenyl)-2-methoxybenzoic acid, 95% is easily soluble in organic solvents, making it an ideal reagent for a variety of synthetic reactions. However, it is important to note that 4-(3-Acetylphenyl)-2-methoxybenzoic acid, 95% is a highly toxic compound and should be handled with caution.

Future Directions

Future research on 4-(3-Acetylphenyl)-2-methoxybenzoic acid, 95% could focus on its potential applications in the synthesis of new pharmaceuticals and agrochemicals. Additionally, further research could be conducted to explore its potential use as an anti-inflammatory and analgesic agent. Additionally, further studies could be conducted to evaluate its potential use in the treatment of various diseases and disorders, such as cancer and arthritis. Finally, further research could be conducted to explore the potential side effects of 4-(3-Acetylphenyl)-2-methoxybenzoic acid, 95%, as well as its potential interactions with other drugs.

Synthesis Methods

4-(3-Acetylphenyl)-2-methoxybenzoic acid, 95% can be synthesized from the reaction of 3-acetylphenol and 2-methoxybenzoic acid in the presence of an acid catalyst. The reaction is carried out at temperatures ranging from 80-120°C, and the yield of 4-(3-Acetylphenyl)-2-methoxybenzoic acid, 95% is typically 95%.

Scientific Research Applications

4-(3-Acetylphenyl)-2-methoxybenzoic acid, 95% has been studied for its potential applications in scientific research. It has been used as a reagent in the synthesis of various compounds, including quinolizidine alkaloids and pyrrolizidine alkaloids. It has also been used in the synthesis of various heterocyclic compounds, such as pyrazolopyridines and quinolizinones. Additionally, 4-(3-Acetylphenyl)-2-methoxybenzoic acid, 95% has been used in the synthesis of various pharmaceuticals and agrochemicals.